4-chloro-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]benzenesulfonamide

• IUPAC Name: 4-chloro-N-methyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C14H20ClN3O3S/c1-16-7-9-18(10-8-16)14(19)11-17(2)22(20,21)13-5-3-12(15)4-6-13/h3-6H,7-11H2,1-2H3
• InChI Key: RDQPLLBWVMXRHS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CN(C)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H20ClN3O3S
• Molecular Weight: 345.8 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include other identifiers like CAS Registry Number.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the compound. The synthesis process can be complex and may involve multiple steps, each with its own set of reactants and conditions.

Molecular Structure Analysis

The molecular structure of a compound describes the arrangement of atoms within the molecule. This can be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds or decomposition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Oncology Research

This compound has shown promise in oncology research due to its potential cytotoxic effects on cancer cells. . This suggests its use in targeted cancer therapies, particularly in the development of new chemotherapeutic agents.

Synthesis of Antileukemic Agents

. Its structural framework is utilized to create substituted benzamides, which are crucial in the development of medications targeting chronic myeloid leukemia.

Tyrosine Kinase Inhibitor Development

. These inhibitors play a significant role in the treatment of various cancers by blocking the action of enzymes that promote cell growth.

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules at the atomic or molecular level. This is particularly relevant for compounds used as drugs or pesticides.

Safety and Hazards

The safety and hazards associated with a compound relate to its toxicity, flammability, and environmental impact. This information is typically found in the compound’s Material Safety Data Sheet.

Future Directions

Future directions could involve potential applications of the compound, or research into improving its synthesis or understanding its mechanism of action.